4-Chloro-2-[(2-thienylmethyl)amino]-1,3-thiazole-5-carbonitrile

• IUPAC Name: 4-chloro-2-(thiophen-2-ylmethylamino)-1,3-thiazole-5-carbonitrile
• InChI: InChI=1S/C9H6ClN3S2/c10-8-7(4-11)15-9(13-8)12-5-6-2-1-3-14-6/h1-3H,5H2,(H,12,13)
• InChI Key: NHDRLZUKFIJVNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC2=NC(=C(S2)C#N)Cl
• Molecular Formula: C9H6ClN3S2
• Molecular Weight: 255.8 g/mol

Description

“4-Chloro-2-[(2-thienylmethyl)amino]-1,3-thiazole-5-carbonitrile” is a chemical compound that belongs to the class of thiazoles. Thiazoles are heterocyclic organic compounds that have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are members of the azole heterocycles that include imidazoles and oxazoles.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Anticancer Properties

Compounds similar to 4-Chloro-2-[(2-thienylmethyl)amino]-1,3-thiazole-5-carbonitrile have shown promising results in anticancer research. For example, Tiwari et al. (2016) report the ultrasound-mediated synthesis of 5-amino-2-(4-chlorophenyl)-7-substituted phenyl-8,8a-dihydro-7H-(1,3,4)thiadiazolo[3,2-α]pyrimidine-6-carbonitrile derivatives, demonstrating significant in vitro anticancer activities against various human tumor cell lines. This research highlights the potential of such compounds in developing new anticancer agents (Tiwari et al., 2016).

Antimicrobial Applications

Sah et al. (2014) discuss the synthesis of formazans from a Mannich base of a similar compound, demonstrating moderate antimicrobial activity against bacterial and fungal strains. This suggests the potential application of these compounds in the development of new antimicrobial agents (Sah et al., 2014).

Material Science and Photovoltaic Applications

In the field of material science, particularly in photovoltaic research, Zeyada et al. (2016) explored the photovoltaic properties of 4H-pyrano[3,2-c]quinoline derivatives, including similar chlorophenyl carbonitriles. Their findings suggest potential applications in organic–inorganic photodiode fabrication, indicating a role in the development of new materials for solar energy conversion (Zeyada et al., 2016).

Corrosion Inhibition

Another interesting application is in the field of corrosion inhibition. Yadav et al. (2016) synthesized pyranopyrazole derivatives, including 6-amino-4-(4-chlorophenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, and investigated their efficacy as inhibitors for mild steel corrosion in acidic solutions. Their research indicates that these compounds could be effective in protecting metals against corrosion (Yadav et al., 2016).

Organic Synthesis and Chemical Modification

In organic synthesis, compounds like this compound serve as intermediates for further chemical modifications. Ioannidou and Koutentis (2011) describe the regioselective hydrodehalogenation of dihaloisothiazole carbonitriles, a process that could be utilized for synthesizing various organically active compounds (Ioannidou & Koutentis, 2011).